5-Hydroxy-1-benzothiophene-3-carbaldehyde
Cat. No. B8689664
M. Wt: 178.21 g/mol
InChI Key: UWWJXIHXLRRGTE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05510353
Procedure details
A solution of BBr3 (0.07 mol) in 15 ml CH2Cl2 is added at 0° to a solution of 0.014 mol 5-methoxy-benzothiophene-3-carboxaldehyde in 80 ml CH2Cl2. After 4 hours 2 N Na2CO3 is added until pH=7. The organic solvent is evaporated and the suspension is filtered. The solid is washed with water to yield crude title compound which is recrystallized from CH3OH/H2O. M.p.=200°.
Name
Identifiers
|
REACTION_CXSMILES
|
B(Br)(Br)Br.C[O:6][C:7]1[CH:8]=[CH:9][C:10]2[S:14][CH:13]=[C:12]([CH:15]=[O:16])[C:11]=2[CH:17]=1.C([O-])([O-])=O.[Na+].[Na+]>C(Cl)Cl>[OH:6][C:7]1[CH:8]=[CH:9][C:10]2[S:14][CH:13]=[C:12]([CH:15]=[O:16])[C:11]=2[CH:17]=1 |f:2.3.4|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0.07 mol
|
|
Type
|
reactant
|
|
Smiles
|
B(Br)(Br)Br
|
|
Name
|
|
|
Quantity
|
0.014 mol
|
|
Type
|
reactant
|
|
Smiles
|
COC=1C=CC2=C(C(=CS2)C=O)C1
|
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
|
Name
|
|
|
Quantity
|
80 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)Cl
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[Na+].[Na+]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic solvent is evaporated
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the suspension is filtered
|
WASH
|
Type
|
WASH
|
|
Details
|
The solid is washed with water
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC=1C=CC2=C(C(=CS2)C=O)C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
